2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol

• IUPAC Name: 2-[[3-methyl-1-(2-methylphenyl)butyl]amino]ethanol
• InChI: InChI=1S/C14H23NO/c1-11(2)10-14(15-8-9-16)13-7-5-4-6-12(13)3/h4-7,11,14-16H,8-10H2,1-3H3
• InChI Key: CNVGQNVCPISITJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CC(C)C)NCCO
• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol

Description

2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol, also known as MMB-CHMINACA, is a synthetic cannabinoid that has gained attention in recent years due to its high potency and potential for abuse.

Mechanism of Action

2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system. It binds to these receptors with high affinity, leading to the activation of downstream signaling pathways that result in a range of physiological effects.
Biochemical and Physiological Effects:
2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol has been shown to produce a range of physiological effects, including analgesia, sedation, and hypothermia. It has also been shown to produce a range of adverse effects, including cardiovascular toxicity, respiratory depression, and seizures.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol in lab experiments is its high potency, which allows for the investigation of the effects of cannabinoids on the endocannabinoid system at low concentrations. However, the potential for abuse and adverse effects associated with 2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol make it important to use caution when handling and administering this compound.

Future Directions

Future research on 2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol should focus on investigating its potential as a therapeutic agent for a range of conditions, including pain, anxiety, and inflammation. Additionally, further research is needed to better understand the long-term effects of 2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol on the endocannabinoid system and its potential for abuse.

Synthesis Methods

2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol is synthesized through a multi-step process that involves the reaction of 3-methylbut-2-enal with 2-methylphenylmagnesium bromide, followed by the reaction of the resulting intermediate with 2-aminoethanol. The final product is purified using column chromatography.

Scientific Research Applications

2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol has been used in scientific research to investigate its effects on the endocannabinoid system and its potential as a therapeutic agent. Studies have shown that 2-[[3-Methyl-1-(2-methylphenyl)butyl]amino]ethanol binds to cannabinoid receptors in the brain, resulting in a range of physiological effects.